N-(2-chlorobenzyl)-2-(6-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(6-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C22H22ClN3O3/c1-29-19-8-4-6-15-21(19)25-18-9-10-26(12-16(18)22(15)28)13-20(27)24-11-14-5-2-3-7-17(14)23/h2-8H,9-13H2,1H3,(H,24,27)(H,25,28)
• InChI Key: PDURKVBNYXVSFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1NC3=C(C2=O)CN(CC3)CC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol
• CAS No.: 1251547-36-0

Description

N-(2-chlorobenzyl)-2-(6-methoxy-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide is a useful research compound. Its molecular formula is C22H22ClN3O3 and its molecular weight is 411.89. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has demonstrated the synthesis of various naphthyridine derivatives, including the compound , highlighting their potential in creating new chemical entities with significant antibacterial properties. The structural study of co-crystals and salts derived from similar compounds has provided insights into their molecular interactions and potential applications in drug design (Ramalingam et al., 2019; Karmakar et al., 2009).

Biological Activities and Applications

• Antibacterial Agents : Derivatives synthesized from related compounds have shown significant antibacterial activity, suggesting potential applications in developing new antimicrobial therapies (Ramalingam et al., 2019).
• Anticancer Activity : Studies have indicated that naphthyridine derivatives, including those similar to the compound of interest, exhibit promising anticancer activities. This is evidenced by their ability to induce necroptosis and apoptosis in cancer cell lines, suggesting a potential pathway for melanoma treatment (Kong et al., 2018).
• Photochemical and Thermochemical Modeling : Research into benzothiazolinone acetamide analogs has shown that these compounds, related to the chemical , possess good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells, indicating their utility in renewable energy technologies (Mary et al., 2020).